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Compound of Interest

Compound Name:
4-amino-N-(2-

chlorophenyl)benzenesulfonamide

CAS No.: 19837-85-5

Cat. No.: B021632

Get Quote

Abstract
This technical guide provides a comprehensive analysis of 4-amino-N-(2-
chlorophenyl)benzenesulfonamide (CAS: 19837-85-5), a critical pharmacophore in

medicinal chemistry. Belonging to the class of N-substituted sulfanilamides, this compound

serves as a potent scaffold for the development of Carbonic Anhydrase (CA) inhibitors,

antimicrobial agents, and antitumor drugs. This document details the optimized synthetic

protocols, structural characterization, and biological mechanisms, emphasizing the steric and

electronic influence of the ortho-chlorophenyl moiety.

Introduction: The Pharmacophore
The sulfonamide group (-SO₂NH-) acts as a bioisostere of the transition state in peptide

hydrolysis and a mimic of the p-aminobenzoic acid (PABA) carboxylate group. The specific

derivative 4-amino-N-(2-chlorophenyl)benzenesulfonamide incorporates a 2-chlorophenyl

ring directly attached to the sulfonamide nitrogen (

).
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Structural Significance[1]
Electronic Effect: The electron-withdrawing chlorine atom at the ortho position reduces the

pKa of the sulfonamide NH, potentially enhancing the acidity and binding affinity to metal

centers (e.g.,

in Carbonic Anhydrase).

Steric Influence: The ortho-chloro substituent introduces significant steric bulk, forcing the

phenyl ring out of coplanarity with the sulfonamide bond. This "twist" can enhance selectivity

for specific enzyme isoforms by exploiting hydrophobic pockets that accommodate non-

planar ligands.

Chemical Synthesis Strategies
Retrosynthetic Analysis
The most robust synthetic route utilizes a protection-deprotection strategy. Direct reaction of

sulfanilyl chloride with 2-chloroaniline is not feasible due to the competing nucleophilicity of the

unprotected aniline amine. Therefore, the p-amino group is protected as an acetamide.

Optimized Protocol: The Acetamide Route
This protocol ensures high yield and purity by preventing polymerization.

Reagents:

4-Acetamidobenzenesulfonyl chloride (p-ASC)

2-Chloroaniline[1]

Pyridine (Solvent & Acid Scavenger)

Hydrochloric acid (Deprotection)

Sodium Hydroxide (Neutralization)

Step 1: Condensation (
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-Acylation)
The reaction between p-ASC and 2-chloroaniline is an

-type nucleophilic substitution at the sulfur atom.

Preparation: Dissolve 2-chloroaniline (1.0 eq) in dry pyridine (5-10 volumes). Cool to 0–5°C.

Addition: Add 4-acetamidobenzenesulfonyl chloride (1.1 eq) portion-wise over 30 minutes.

Expert Insight: Slow addition prevents localized heating, which can hydrolyze the sulfonyl

chloride to the sulfonic acid.

Reaction: Stir at room temperature for 2 hours, then heat to 60°C for 1 hour to ensure

completion.

Quenching: Pour the reaction mixture into ice-cold water/HCl. The pyridine salt remains

soluble, while the intermediate 4-acetamido-N-(2-chlorophenyl)benzenesulfonamide

precipitates.

Isolation: Filter, wash with water, and dry.

Step 2: Hydrolysis (Deprotection)
Selective hydrolysis of the acetamide is required without cleaving the sulfonamide bond.

Reflux: Suspend the intermediate in 10% HCl or 10% NaOH. Reflux for 1-2 hours. Expert

Insight: Alkaline hydrolysis (NaOH) is often faster and cleaner for sulfonamides, as acid

hydrolysis can sometimes reverse the sulfonamide formation if conditions are too harsh.

Neutralization: If using acid, neutralize with

to pH 7-8. If using base, acidify with acetic acid.

Crystallization: Recrystallize the crude product from Ethanol/Water (1:1) to yield white/off-

white crystals.

Synthesis Workflow Diagram
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Starting Materials
4-Acetamidobenzenesulfonyl Chloride

+ 2-Chloroaniline

Step 1: Condensation
Solvent: Pyridine

Temp: 0°C -> 60°C

 Nucleophilic Attack

Intermediate
4-Acetamido-N-(2-chlorophenyl)benzenesulfonamide

 HCl elimination

Step 2: Hydrolysis (Deprotection)
Reagent: 10% NaOH or HCl

Reflux: 1-2 hrs

 Amide Cleavage

Neutralization & Precipitation
pH Adjustment to 7-8

Final Product
4-amino-N-(2-chlorophenyl)benzenesulfonamide

(Recrystallized from EtOH)

Click to download full resolution via product page

Caption: Step-by-step synthetic pathway via the acetamide protection strategy.

Structural Characterization
To validate the synthesis, the following spectral features must be confirmed.
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Technique Feature Expected Signal Interpretation

IR Spectroscopy (Amine) 3400–3300 cm⁻¹

Primary amine doublet

(

).

1340 (asym), 1160

(sym) cm⁻¹

Characteristic sulfonyl

group.

¹H NMR (DMSO-

)
Sulfanilyl Ring 6.6 (d, 2H), 7.5 (d, 2H)

AA'BB' system (para-

substitution).

Chlorophenyl Ring 7.1–7.4 (m, 4H)

Multiplet (ABCD

system) due to ortho-

Cl.

Amine Protons 5.8–6.0 (s, 2H)
exchangeable

.

Sulfonamide Proton 9.5–10.0 (s, 1H)
Broad singlet, highly

deshielded.

Biological Applications & Mechanisms
Carbonic Anhydrase (CA) Inhibition
This compound is a primary sulfonamide, a class known to inhibit Zinc-metalloproteinases,

specifically Carbonic Anhydrases (CA).[2]

Mechanism: The sulfonamide nitrogen (

) acts as a zinc-binding group (ZBG). It coordinates to the

ion in the enzyme's active site, displacing the zinc-bound water molecule/hydroxide ion
required for catalysis.

Selectivity: The ortho-chlorophenyl tail interacts with the hydrophobic half of the enzyme

active site (Phe131, Val121). The steric bulk of the chlorine atom often improves selectivity
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for hCA I and hCA II (cytosolic isoforms) over hCA IX (tumor-associated), although this varies

by specific derivative.

Antimicrobial Activity (DHPS Inhibition)
As a sulfanilamide derivative, the compound competes with PABA.

Target: Dihydropteroate Synthase (DHPS).

Pathway: It prevents the incorporation of PABA into dihydropteroic acid, halting folate

synthesis. Bacteria, unlike humans, must synthesize folate de novo, making this pathway a

selective target.

Potency: The N1-substituent (2-chlorophenyl) modulates the pKa. Optimal antibacterial

activity is often seen when the pKa of the sulfonamide approximates physiological pH (6.0–

7.4), allowing the drug to penetrate the bacterial membrane in the non-ionized form and bind

to the enzyme in the ionized form.

Mechanism of Action Diagram
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Bacterial Pathway (Antibacterial)

Enzymatic Pathway (CA Inhibition)

4-amino-N-(2-chlorophenyl)
benzenesulfonamide

Dihydropteroate
Synthase (Enzyme) Competitive

Inhibition

Zn2+ Ion
(Active Site)

 Coordination
(Zn-N Bond)

PABA
(Natural Substrate)  Blocked

Folate Synthesis
(Blocked)

Carbonic Anhydrase CO2 Hydration
(Blocked)

Click to download full resolution via product page

Caption: Dual mechanism of action: Competitive inhibition of bacterial DHPS and coordination

inhibition of human Carbonic Anhydrase.

Advanced Uses: Derivatization
The free 4-amino group (

) serves as a versatile handle for synthesizing "tail" derivatives to improve solubility or
targeting.

Schiff Bases: Reaction with aromatic aldehydes yields azomethines (-N=CH-), which often

exhibit enhanced anti-inflammatory and anticonvulsant properties.

Azo Coupling: Diazotization followed by coupling with phenols creates azo dyes, used in

colorimetric assays or as prodrugs (e.g., sulfasalazine analogs).
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Ureas/Thioureas: Reaction with isocyanates yields ureido-sulfonamides, a class of potent

antidiabetic and anticancer agents (inhibiting CA IX).

Safety and Handling (GHS)
Based on ECHA and PubChem data for CAS 19837-85-5:

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory during synthesis,

especially when handling sulfonyl chlorides and pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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